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Compound of Interest

Compound Name: Indium tin pentachloride

Cat. No.: B15177337

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise summary of the currently available information
regarding indium tin pentachloride. It is important to note that this compound is not well-
characterized in publicly accessible scientific literature, and much of the available data is
computational. The information suggests that "indium tin pentachloride" is likely a complex
salt or an intermediate species rather than a stable, isolable compound. It is most frequently
associated with precursor solutions for the synthesis of indium tin oxide (ITO).

Chemical and Physical Properties

Quantitative experimental data on the chemical and physical properties of indium tin
pentachloride are not readily available. The primary source of information comes from
computational chemistry databases.

Table 1: Computed Properties of Indium Tin Pentachloride
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Property Value Source

Molecular Formula ClsInSn2+ PubChem

indium(3+);tin(4+);pentachlorid

IUPAC Name PubChem
e

Molecular Weight 410.8 g/mol PubChem

Monoisotopic Mass 409.65034 Da PubChem

CAS Number 37362-82-6 PubChem

Note: These properties are computed and have not been experimentally verified.

Synthesis and Reactivity

There are no specific, detailed experimental protocols for the synthesis of a stable compound
with the formula InSnCls. The name "indium tin pentachloride" likely refers to a species
present in solutions containing both indium and tin chlorides. Such solutions are commonly
used as precursors for the fabrication of indium tin oxide (ITO) thin films and nanopatrticles.

The synthesis of ITO often involves the co-precipitation or hydrothermal treatment of indium(lll)
chloride (InCls) and tin(IV) chloride (SnCls) in a controlled stoichiometric ratio. It is within these
precursor solutions that complex chloro-species containing both indium and tin may form.

Role in Indium Tin Oxide (ITO) Synthesis

Indium tin oxide is a transparent conducting oxide widely used in electronic displays, solar
cells, and other optoelectronic devices. The properties of ITO films are highly dependent on the
synthesis conditions, including the nature of the precursor solution. The general workflow for
ITO synthesis from chloride precursors can be summarized as follows:
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Figure 1: A generalized workflow for the synthesis of Indium Tin Oxide (ITO) from chloride
precursors.

Structural Information

There is no experimental crystallographic data available for indium tin pentachloride.
Computational models suggest a simple ionic association of indium(lIl), tin(IV), and chloride
ions. However, the actual structure in solution or as a potential solid is likely more complex,
possibly involving chloro-bridged polynuclear cations.

Spectroscopic Data

No experimental spectroscopic data (e.g., NMR, IR, Raman, UV-Vis) for a compound
specifically identified as "indium tin pentachloride" has been found in the public domain.
Characterization of precursor solutions for ITO synthesis might reveal spectroscopic signatures
of mixed indium-tin chloro complexes, but such studies have not been explicitly reported in the
searched literature.

Conclusion

“Indium tin pentachloride" appears to be a descriptor for a component within a chemical
system rather than a well-defined, stable compound. The available information is limited to
computed data from chemical databases. The primary relevance of this term is in the context of
precursor chemistry for the synthesis of indium tin oxide. Researchers and professionals in
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drug development are unlikely to encounter this as a discrete chemical entity. Future studies on
the fundamental chemistry of ITO precursor solutions may provide more insight into the nature
and role of such mixed-metal halide species.

 To cite this document: BenchChem. [Indium Tin Pentachloride: An Overview of a Putative
Precursor Material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177337#indium-tin-pentachloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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